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This document provides detailed application notes and protocols for the in vitro characterization
of Tyk2-IN-18-d3, a deuterated derivative of a potent and selective Tyrosine Kinase 2 (Tyk2)
inhibitor. The provided methodologies are intended to guide researchers in setting up robust
biochemical and cellular assays to determine the potency and selectivity of this compound.

Introduction to Tyk2

Tyrosine Kinase 2 (Tyk2) is a non-receptor tyrosine kinase and a member of the Janus kinase
(JAK) family. It plays a crucial role in the signal transduction of various cytokines, including type
| interferons (IFN-a/B), interleukin (IL)-6, IL-10, IL-12, and IL-23.[1][2] Dysregulation of the Tyk2
signaling pathway is associated with the pathogenesis of numerous autoimmune and
inflammatory diseases such as psoriasis, lupus, and inflammatory bowel disease.[1] Tyk2
inhibitors can be classified based on their binding site: ATP-competitive inhibitors that bind to
the catalytic JH1 domain and allosteric inhibitors that bind to the regulatory pseudokinase (JH2)
domain.
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The signaling cascade initiated by cytokine binding to their receptors leads to the activation of
Tyk2 and its partner JAKs. This, in turn, results in the phosphorylation and activation of Signal
Transducer and Activator of Transcription (STAT) proteins, which then translocate to the
nucleus to regulate gene expression.
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Figure 1: Simplified Tyk2 Signaling Pathway.

Biochemical Potency Assessment: ADP-Glo™
Kinase Assay

Biochemical assays are fundamental for determining the direct inhibitory effect of a compound
on the kinase's enzymatic activity. The ADP-Glo™ Kinase Assay is a luminescence-based
method that quantifies the amount of ADP produced during a kinase reaction, which is directly
proportional to kinase activity.

Experimental Protocol

This protocol outlines the steps to determine the IC50 value of Tyk2-IN-18-d3 against
recombinant Tyk2 enzyme.

Materials and Reagents:
e Recombinant human Tyk2 enzyme

e Tyk2 substrate (e.g., a generic tyrosine kinase substrate peptide)
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e Tyk2-IN-18-d3

e Known Tyk2 inhibitor (positive control, e.g., Deucravacitinib)

e ATP (Adenosine 5'-triphosphate)

o Kinase Buffer (e.g., 40 mM Tris, pH 7.5, 20 mM MgCI2, 0.1 mg/mL BSA)
e DMSO (Dimethyl sulfoxide)

o ADP-Glo™ Kinase Assay Kit (Promega)

o 384-well white plates

Procedure:

o Compound Preparation: Prepare a 10-point serial dilution of Tyk2-IN-18-d3 in DMSO. A
typical starting concentration is 10 mM. Further dilute these in the kinase buffer.

e Enzyme and Substrate Preparation: Dilute the Tyk2 enzyme and substrate to their optimal
concentrations in the kinase buffer. These concentrations should be predetermined through
enzyme and substrate titration experiments.

e Reaction Setup:

o Add 2.5 pL of the diluted Tyk2-IN-18-d3 or control (DMSO for negative control, known
inhibitor for positive control) to the wells of a 384-well plate.

o Add 2.5 pL of the Tyk2 enzyme solution to each well and pre-incubate for 15 minutes at
room temperature.

o Initiate the kinase reaction by adding 5 pL of a solution containing ATP and the substrate
peptide at their respective Km concentrations.

» Kinase Reaction: Incubate the plate at room temperature for a set time (e.g., 60-120
minutes).

e ADP Detection:
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o Stop the reaction by adding 5 pL of ADP-Glo™ Reagent. Incubate for 40 minutes at room

temperature to deplete the remaining ATP.

o Add 10 pL of Kinase Detection Reagent to convert ADP to ATP and initiate a luciferase

reaction. Incubate for 30 minutes at room temperature.

o Data Acquisition: Measure the luminescence signal using a plate reader.

o Data Analysis: Normalize the data using the positive (100% inhibition) and negative (0%

inhibition) controls. Plot the percentage of inhibition against the logarithm of the inhibitor

concentration and fit the data to a four-parameter logistic equation to determine the IC50

value.
Parameter Example Value
Tyk2 Enzyme Conc. 1-5nM
Substrate Peptide Conc. 0.2 uM
ATP Conc. (at Km) 10-100 pM
Final DMSO Conc. <1%

Incubation Time 120 minutes

Table 1: Example Parameters for Tyk2 Biochemical Assay.
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Figure 2: Workflow for the ADP-Glo™ Biochemical Assay.

© 2026 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/product/b15135824/docs?utm_src=pdf-body-img#application-notes-and-protocols-in-vitro-assay-for-tyk2-in-18-d3
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15135824?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Cellular Potency Assessment: STAT3
Phosphorylation Assay

While biochemical assays are crucial, cellular assays are necessary to confirm that a
compound can effectively inhibit the target within a more physiologically relevant context. This
protocol describes a method to measure the inhibition of IL-23-induced STAT3 phosphorylation
in a human cell line. A recent study highlighted a compound with a similar N-(methyl-
d3)pyridazine-3-carboxamide skeleton that demonstrated excellent inhibitory potency against
STATS3 phosphorylation.

Experimental Protocol

Materials and Reagents:

Human cell line expressing the IL-23 receptor (e.g., NK-92 cells or engineered HEK293
cells)

o Cell culture medium and supplements

¢ Recombinant human IL-23

e Tyk2-IN-18-d3

e Positive control inhibitor

e DMSO

o Phosphate-Buffered Saline (PBS)

 Lysis Buffer

o Anti-phospho-STAT3 (Tyr705) antibody

o Anti-total-STAT3 antibody

o HRP-conjugated secondary antibody

e Chemiluminescent substrate
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o 96-well cell culture plates

Procedure:

Cell Plating: Seed cells in a 96-well plate at an appropriate density and allow them to adhere
or recover overnight.

Compound Treatment: Starve the cells in a low-serum medium for 2-4 hours. Then, pre-treat
the cells with serially diluted Tyk2-IN-18-d3 or controls for 1-2 hours.

Cytokine Stimulation: Stimulate the cells with an EC80 concentration of recombinant human
IL-23 for a predetermined time (e.g., 15-30 minutes) to induce STAT3 phosphorylation.

Cell Lysis: Wash the cells with cold PBS and then add lysis buffer to each well.

Protein Quantification: Determine the protein concentration of each lysate using a standard
method (e.g., BCA assay).

Western Blot or ELISA:

o Western Blot: Separate equal amounts of protein by SDS-PAGE, transfer to a membrane,
and probe with primary antibodies against phospho-STAT3 and total STAT3, followed by
HRP-conjugated secondary antibodies.

o ELISA: Use a sandwich ELISA kit to quantify the levels of phospho-STAT3 and total STAT3
in the cell lysates.

Data Acquisition: For Western blots, detect the chemiluminescent signal. For ELISA,
measure the absorbance.

Data Analysis: Quantify the band intensity (Western blot) or absorbance (ELISA). Normalize
the phospho-STAT3 signal to the total STAT3 signal for each sample. Calculate the
percentage of inhibition relative to the IL-23 stimulated control and determine the IC50 value.
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Parameter Example Value
Cell Seeding Density 50,000 cells/well
Pre-incubation Time 2 hours

IL-23 Concentration (EC80) 1-10 ng/mL
IL-23 Stimulation Time 20 minutes

Table 2: Example Parameters for Cellular STAT3 Phosphorylation Assay.

Selectivity Profiling

To ensure the therapeutic potential and minimize off-target effects, it is critical to assess the
selectivity of Tyk2-IN-18-d3 against other members of the JAK family (JAK1, JAK2, JAK3). The
biochemical ADP-Glo™ assay protocol described above can be adapted to profile the
compound against these related kinases by using the respective recombinant enzymes and
their optimized substrates. A highly selective compound will exhibit a significantly higher IC50
value for off-target kinases compared to Tyk2.

Kinase Example IC50 for a Selective Inhibitor
Tyk2 ++ (e.g., <50 nM)

JAK1 +++ (e.g., > 500 nM)

JAK2 ++++ (e.g., > 1000 nM)

JAK3 ++++ (e.g., > 1000 nM)

Table 3: lllustrative Selectivity Profile Data.

By following these detailed protocols, researchers can effectively evaluate the in vitro potency
and selectivity of Tyk2-IN-18-d3, providing crucial data for its continued development as a
potential therapeutic agent for autoimmune and inflammatory diseases.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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